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Compound of Interest

Compound Name: Rapamycin-13C,d3

Cat. No.: B15609664

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Rapamycin-13C,d3, an isotopically labeled form of the potent mTOR inhibitor,
Rapamycin. This document is intended to serve as a valuable resource for researchers,
scientists, and professionals involved in drug development, offering detailed data, experimental
methodologies, and a visualization of its mechanism of action.

Core Physicochemical Properties

Rapamycin-13C,d3, also known as Sirolimus-13C,d3, is a stable isotope-labeled analog of
Rapamycin.[1][2][3] It is a crucial tool in pharmacokinetic and metabolism studies, often utilized
as an internal standard for the quantification of Rapamycin in various biological matrices by
mass spectrometry.[2][4][5] The incorporation of one carbon-13 atom and three deuterium
atoms results in a distinct mass shift, facilitating its differentiation from the unlabeled parent
drug without significantly altering its chemical behavior.

The fundamental physicochemical characteristics of Rapamycin-13C,d3 are summarized in
the table below.
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Property Data Source(s)
Chemical Formula Cs013CH76D3NO13 [11[31[6]
Molecular Weight 918.18 g/mol (1103171
CAS Number 392711-19-2 [4][6][8]
Appearance White solid [1]

Chemical Purity

297.0% (by HPLC)

[1]

Isotopic Purity

99% atom 13C; 99.5% atom D

[1]

Storage Temperature

-20°C, protect from light

[4]119]

Stability

Stable for at least 1 year at
-20°C

[417]

Solubility Profile

The solubility of Rapamycin-13C,d3 is a critical parameter for its handling and application in

experimental settings. The following table outlines its solubility in various common laboratory

solvents.
Solvent Concentration Source(s)
Ethanol 50 mg/mL [41[5]
Dimethyl Sulfoxide (DMSO) 25 mg/mL [41[5]
Methanol 25 mg/mL [4115]
Chloroform 5 mg/mL [4][5]

Experimental Protocols

Detailed experimental protocols for the characterization of Rapamycin-13C,d3 are essential for

its effective use. Below are methodologies for key analytical procedures.

3.1. Determination of Purity by High-Performance Liquid Chromatography (HPLC)
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The chemical purity of Rapamycin-13C,d3 is typically assessed using reverse-phase HPLC.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um particle size).
Mobile Phase: A gradient of acetonitrile and water.

Detection: UV absorbance at 278 nm.[4][5]

Procedure:

[¢]

A standard solution of Rapamycin-13C,d3 is prepared in a suitable solvent, such as
ethanol.

[¢]

The sample is injected into the HPLC system.

[e]

The chromatogram is recorded, and the peak area of Rapamycin-13C,d3 is integrated.

[e]

Purity is calculated as the percentage of the main peak area relative to the total peak area.

3.2. Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

Rapamycin-13C,d3 is primarily used as an internal standard for the quantification of

Rapamycin.[4][5]

Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer
(LC-MS/MS).

Procedure:

o A known concentration of Rapamycin-13C,d3 is added to the biological sample (e.g.,
plasma, tissue homogenate) containing an unknown amount of Rapamycin.

o The sample is processed (e.g., protein precipitation, solid-phase extraction) to extract the
analytes.

o The extracted sample is injected into the LC-MS/MS system.
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o The mass spectrometer is set to monitor specific precursor-to-product ion transitions for
both Rapamycin and Rapamycin-13C,d3.

o The ratio of the peak area of Rapamycin to that of Rapamycin-13C,d3 is used to
construct a calibration curve and determine the concentration of Rapamycin in the sample.

3.3. Workflow for LC-MS Quantification

The following diagram illustrates a typical workflow for using Rapamycin-13C,d3 as an internal
standard in a quantitative bioanalytical assay.
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Mechanism of Action: mTOR Signaling Pathway

Rapamycin exerts its biological effects by inhibiting the mammalian target of rapamycin
(mTOR), a serine/threonine kinase that is a central regulator of cell growth, proliferation, and
metabolism.[10][11][12] Rapamycin first forms a complex with the immunophilin FK506-binding
protein 12 (FKBP12).[4][13] This Rapamycin-FKBP12 complex then binds to the FKBP12-
Rapamycin Binding (FRB) domain of mTOR, specifically inhibiting the mTOR Complex 1
(mTORC1).[4][13]

Inhibition of MTORC1 leads to the dephosphorylation of its downstream effectors, including S6
kinase 1 (S6K1) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1).[10][14] This
results in the suppression of protein synthesis and ultimately arrests cell cycle progression and
inhibits cell growth.[10][14]

The diagram below illustrates the signaling pathway of Rapamycin's inhibitory action on
mTORC1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States
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